N-(2-benzoyl-4-methylphenyl)-2,4-dimethoxybenzamide
Description
N-(2-benzoyl-4-methylphenyl)-2,4-dimethoxybenzamide, also known as BMD-1, is a compound that has been extensively studied for its potential therapeutic applications. BMD-1 belongs to the family of benzamides and has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties.
Scientific Research Applications
Synthesis and Structural Analysis
The novel self-condensation of benzanilides and acetanilides with phosphoric anhydride produces N-substituted aroyl and acyl amidines, with N-(2-benzoyl-4-methylphenyl)-2,4-dimethoxybenzamide likely undergoing similar reactions. This process involves complex stereochemistry and structural conformations influenced by restricted rotation about aryl-N bonds, as observed through X-ray crystallography and NMR spectroscopy. Such mechanisms are pivotal for understanding the chemical behavior and applications of these compounds in scientific research, especially in the synthesis of new materials and chemical intermediates (Oberlander & Tebby, 2000).
Molecular Design and Pharmacological Potential
The design of N-acylhydrazone derivatives from the structure of trichostatin A, including compounds related to N-(2-benzoyl-4-methylphenyl)-2,4-dimethoxybenzamide, demonstrates the potential of these compounds as dual inhibitors for histone deacetylase 6/8. This pharmacological evaluation suggests their utility in the development of new molecular therapies for cancer, highlighting the significance of such compounds in medicinal chemistry and drug design (Rodrigues et al., 2016).
Antimicrobial Applications
The synthesis and evaluation of fluorobenzamides containing thiazole and thiazolidine, derived from compounds including N-(2-benzoyl-4-methylphenyl)-2,4-dimethoxybenzamide, have shown promising antimicrobial properties. These compounds exhibit significant activity against various bacterial and fungal strains, indicating their potential in developing new antimicrobial agents. The presence of a fluorine atom in the benzoyl group significantly enhances antimicrobial activity, underscoring the importance of structural modifications in achieving desired biological effects (Desai, Rajpara, & Joshi, 2013).
Material Science and Polymer Synthesis
In material science, the synthesis of novel aromatic polyimides using diamines related to N-(2-benzoyl-4-methylphenyl)-2,4-dimethoxybenzamide offers insights into creating high-performance materials. These polyimides exhibit excellent solubility, thermal stability, and specific heat capacities, making them suitable for various applications in electronics, aerospace, and other advanced technological fields (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).
properties
IUPAC Name |
N-(2-benzoyl-4-methylphenyl)-2,4-dimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21NO4/c1-15-9-12-20(19(13-15)22(25)16-7-5-4-6-8-16)24-23(26)18-11-10-17(27-2)14-21(18)28-3/h4-14H,1-3H3,(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYEKBHWYRQJHNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=C(C=C(C=C2)OC)OC)C(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-benzoyl-4-methylphenyl)-2,4-dimethoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-(1-methyltriazol-4-yl)methanone](/img/structure/B2802153.png)
![2-(2,3-dihydrocyclopenta[b]indol-4(1H)-yl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)acetamide](/img/structure/B2802154.png)
![Ethyl 9,9-difluoro-3-azabicyclo[3.3.1]nonane-1-carboxylate;hydrochloride](/img/structure/B2802156.png)
![4-ethoxy-N-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide](/img/structure/B2802160.png)
